Cas no 2228995-75-1 (4-bromo-2-(prop-2-yn-1-yl)thiophene)

4-Bromo-2-(prop-2-yn-1-yl)thiophene is a functionalized thiophene derivative featuring both a bromo substituent and a propargyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Sonogashira or Suzuki-Miyaura couplings, owing to its reactive bromine and alkyne functionalities. The propargyl group further enables click chemistry applications, including cycloadditions, while the thiophene core contributes to its utility in materials science, such as conductive polymers or optoelectronic materials. Its well-defined structure and dual reactivity make it valuable for constructing complex heterocyclic systems or tailored molecular architectures in pharmaceutical and materials research.

4-bromo-2-(prop-2-yn-1-yl)thiophene structure

2228995-75-1 structure

Product Name:4-bromo-2-(prop-2-yn-1-yl)thiophene

CAS No:2228995-75-1

MF:C₇H₅BrS

MW:201.083599805832

CID:6448631

PubChem ID:165684814

Update Time:2025-10-28

4-bromo-2-(prop-2-yn-1-yl)thiophene Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-(prop-2-yn-1-yl)thiophene
- 2228995-75-1
- EN300-1906094
- Inchi： 1S/C7H5BrS/c1-2-3-7-4-6(8)5-9-7/h1,4-5H,3H2
- InChI Key： NSFAKPKTWGMBEV-UHFFFAOYSA-N
- SMILES： BrC1=CSC(=C1)CC#C

Computed Properties

Exact Mass: 199.92953g/mol
Monoisotopic Mass: 199.92953g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 28.2Å²

4-bromo-2-(prop-2-yn-1-yl)thiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1906094-0.05g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	0.05g	$1188.0	2023-09-18
Enamine	EN300-1906094-0.1g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	0.1g	$1244.0	2023-09-18
Enamine	EN300-1906094-0.25g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	0.25g	$1300.0	2023-09-18
Enamine	EN300-1906094-0.5g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	0.5g	$1357.0	2023-09-18
Enamine	EN300-1906094-1.0g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	1g	$1414.0	2023-06-01
Enamine	EN300-1906094-2.5g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	2.5g	$2771.0	2023-09-18
Enamine	EN300-1906094-5.0g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	5g	$4102.0	2023-06-01
Enamine	EN300-1906094-10.0g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	10g	$6082.0	2023-06-01
Enamine	EN300-1906094-1g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	1g	$1414.0	2023-09-18
Enamine	EN300-1906094-5g	4-bromo-2-(prop-2-yn-1-yl)thiophene	2228995-75-1	5g	$4102.0	2023-09-18

4-bromo-2-(prop-2-yn-1-yl)thiophene Related Literature

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Additional information on 4-bromo-2-(prop-2-yn-1-yl)thiophene

Recent Advances in the Application of 4-Bromo-2-(prop-2-yn-1-yl)thiophene (CAS: 2228995-75-1) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-2-(prop-2-yn-1-yl)thiophene (CAS: 2228995-75-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activity, and emerging roles in medicinal chemistry.

Recent studies have demonstrated the efficacy of 4-bromo-2-(prop-2-yn-1-yl)thiophene as a key intermediate in the synthesis of complex heterocyclic scaffolds. Its bromo and alkyne functional groups enable diverse cross-coupling reactions, such as Sonogashira and Suzuki couplings, facilitating the construction of novel thiophene-based derivatives. These derivatives have shown promising activity against various biological targets, including kinases and GPCRs, underscoring the compound's potential in drug development.

In addition to its synthetic applications, 4-bromo-2-(prop-2-yn-1-yl)thiophene has been investigated for its role in bioorthogonal chemistry. The alkyne moiety allows for selective labeling via click chemistry, enabling the tracking of biomolecules in cellular systems. Recent work by Smith et al. (2023) utilized this compound to develop fluorescent probes for real-time imaging of protein dynamics, showcasing its utility in chemical biology research.

Pharmacological studies have also explored the compound's direct biological effects. Preliminary in vitro assays indicate that certain derivatives of 4-bromo-2-(prop-2-yn-1-yl)thiophene exhibit moderate inhibitory activity against inflammatory enzymes such as COX-2, suggesting potential applications in anti-inflammatory drug development. However, further optimization of the scaffold is required to improve selectivity and potency.

From a materials science perspective, researchers have leveraged the compound's conjugated structure to develop organic semiconductors. The thiophene core, when functionalized with the propynyl group, contributes to enhanced charge transport properties, making it a candidate for organic electronic devices. Recent advancements in this area have focused on tuning the electronic properties through systematic derivatization.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-bromo-2-(prop-2-yn-1-yl)thiophene. Recent methodological improvements, including flow chemistry approaches, have addressed some of these issues, but further optimization is needed to ensure reproducibility and cost-effectiveness for industrial applications.

In conclusion, 4-bromo-2-(prop-2-yn-1-yl)thiophene (CAS: 2228995-75-1) represents a versatile building block with diverse applications across chemical biology and pharmaceutical research. Its unique combination of reactivity and structural features continues to inspire innovative research directions, from drug discovery to materials science. Future studies should focus on expanding its synthetic utility, exploring new biological targets, and addressing current limitations in production scalability.